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Compound of Interest

Compound Name: Cyclohexylsilane

Cat. No.: B098443

For Researchers, Scientists, and Drug Development Professionals

Cyclohexylsilane and its derivatives are valuable reagents in organic synthesis and materials
science. However, their utility is matched by a set of health and safety considerations that
demand rigorous adherence to proper handling protocols. This technical guide provides an in-
depth overview of the health and safety aspects of cyclohexylsilane compounds, with a focus
on providing researchers, scientists, and drug development professionals with the knowledge
to mitigate risks effectively.

Physicochemical and Hazard Profile

While specific data for the parent Cyclohexylsilane (CsH11SiH3) is not readily available, the
following table summarizes the key quantitative safety and physical property data for several
commercially available Cyclohexylsilane derivatives. This information provides a strong
indication of the hazard profile to be expected when working with this class of compounds.
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Cyclohexyl(dimeth

Cyclohexyltrimetho

Cyclohexane (for

Property . . .
oxy)methylsilane xysilane comparison)
Not specified in
CAS Number 17865-32-6 110-82-7
results
Physical State Liquid Liquid Liquid

Boiling Point 201 °C/393.8 °F No data available 80.7 °C / 177.3 °F[1]
Flash Point 66 °C / 150.8 °F Combustible liquid -20 °C /-4 °F[1][2]
Melting Point -72°C/-97.6 °F No data available 4-7°C/39-45°F[1]

Lower Explosive Limit

No data available

No data available

1.2 - 1.3%[1][2]

Upper Explosive Limit

No data available

No data available

8.3 - 8.4%[1][2]

Autoignition Temp.

No data available

No data available

260 °C / 500 °F[1]

Vapor Density

No data available

> 1 (Air = 1)

2.9 (Air = 1)

Specific Gravity

No data available

No data available

0.779 @ 25 °C[1]

Health and Safety Hazards

The primary hazards associated with cyclohexylsilane derivatives stem from their reactivity,

particularly with moisture, and their potential for causing skin and eye irritation. Inhalation of

vapors may also lead to respiratory tract irritation.
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Key Health & Safety Hazards

Avoid Heat, Sparks, Flames
Combustible Liquid

Flammability

Respiratory Tract Irritation
Health Hazards Serious Eye Irritation

Incompatible Materials
(Oxidizers, Acids, Alcohols)

Reacts with Water/Moisture

Reactivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Synthesis Landscape: A Technical Guide
to the Safe Handling of Cyclohexylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098443#health-and-safety-considerations-for-
handling-cyclohexylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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